5-Chloro-2,3,4,6-tetrafluorobenzoyl fluoride, 97%

• IUPAC Name: 3-chloro-2,4,5,6-tetrafluorobenzoyl fluoride
• InChI: InChI=1S/C7ClF5O/c8-2-3(9)1(7(13)14)4(10)6(12)5(2)11
• InChI Key: WLUZUNQYXHKMBS-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)Cl)F)F)F)C(=O)F
• Molecular Formula: C7ClF5O
• Molecular Weight: 230.52 g/mol

Description

5-Chloro-2,3,4,6-tetrafluorobenzoyl fluoride, 97% (5-Cl-TTFB, 97%) is an organofluoride compound that has been used as a reagent in organic synthesis and as a catalyst in chemical reactions. It is a colorless, volatile liquid with a pungent odor. 5-Cl-TTFB, 97% is a versatile reagent that can be used for a variety of organic synthesis applications.

Mechanism of Action

The mechanism of action of 5-Cl-TTFB, 97% is not well understood. It is believed to act as a Lewis base, forming a coordination complex with a Lewis acid, such as a metal ion. This coordination complex is then able to catalyze a variety of organic reactions.
Biochemical and Physiological Effects
5-Cl-TTFB, 97% has not been studied extensively for its biochemical and physiological effects. It is believed to be non-toxic and non-irritating, but further studies are needed to confirm this.

Advantages and Limitations for Lab Experiments

5-Cl-TTFB, 97% has several advantages for use in laboratory experiments. It is a versatile reagent that can be used for a variety of organic synthesis applications. It is also relatively inexpensive and easy to obtain. However, it is highly volatile and has a pungent odor, which can be irritating to some researchers.

Future Directions

In the future, 5-Cl-TTFB, 97% could be studied further for its use in the synthesis of fluorinated compounds and polymers. It could also be studied for its potential use in the synthesis of pharmaceuticals and other organic compounds. Additionally, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Finally, further research could be conducted to develop new methods of synthesizing 5-Cl-TTFB, 97%, such as using alternative starting materials or different catalysts.

Synthesis Methods

5-Cl-TTFB, 97% can be synthesized from a variety of starting materials, including 2,3,4,6-tetrafluorobenzoyl chloride and sodium chloride. The reaction is carried out in an aqueous solution of sodium chloride and is catalyzed by a base, such as sodium hydroxide. The reaction is typically carried out at room temperature and the resulting 5-Cl-TTFB, 97% is isolated by distillation.

Scientific Research Applications

5-Cl-TTFB, 97% has been extensively studied for its use in organic synthesis and chemical reactions. It has been used as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and polymers. It has also been used in the synthesis of fluorinated compounds, such as perfluorinated compounds and fluorinated polymers.